Cas no 606921-23-7 (1-Pentacenamine, 4-nitro-)

• Product Name: 1-Pentacenamine, 4-nitro-
• CAS No: 606921-23-7
• MF: C₂₂H₁₄N₂O₂
• MW: 338.358765125275
• CID: 1625006
• Update Time: 2024-09-13

1-Pentacenamine, 4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1-Pentacenamine, 4-nitro-

• Inchi： 1S/C22H14N2O2/c23-21-5-6-22(24(25)26)20-12-18-10-16-8-14-4-2-1-3-13(14)7-15(16)9-17(18)11-19(20)21/h1-12H,23H2
• InChI Key： GBQDZSBRDCBNGR-UHFFFAOYSA-N
• SMILES： C1=C([N+]([O-])=O)C2=CC3=CC4=CC5=CC=CC=C5C=C4C=C3C=C2C(N)=C1

Computed Properties

• Exact Mass: 338.10562

Experimental Properties

• Density: 1.409±0.06 g/cm3(Predicted)
• Boiling Point: 671.3±35.0 °C(Predicted)
• PSA: 69.16
• pka: -0.19±0.30(Predicted)